Ethyl 3-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 3-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C23H26N2O4S2/c1-4-29-23(26)21-22(19-10-5-6-11-20(19)30-21)31(27,28)24-12-13-25(17(3)15-24)18-9-7-8-16(2)14-18/h5-11,14,17H,4,12-13,15H2,1-3H3
• InChI Key: OGSCKFWLPNOINK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2S1)S(=O)(=O)N3CCN(C(C3)C)C4=CC=CC(=C4)C
• Molecular Formula: C23H26N2O4S2
• Molecular Weight: 458.6 g/mol

Description

Ethyl 3-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H26N2O4S2 and its molecular weight is 458.59. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthetic Applications

• Decyclization and Derivative Synthesis : Ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates have been investigated for their reactions with secondary amines, leading to the production of N,N′-disubstituted piperazine derivatives, showcasing the compound's utility in synthetic organic chemistry (Vasileva et al., 2018).
• Antimicrobial Activity : Bifunctional sulfonamide-amide derivatives have demonstrated significant in vitro antibacterial and antifungal activities, highlighting the compound's potential in developing new antimicrobial agents (Abbavaram & Reddyvari, 2013).

Pharmacological Exploration

• Metabolic Studies : The oxidative metabolism of related piperazine derivatives in human liver microsomes has been elucidated, offering insights into their pharmacokinetic behaviors and potential therapeutic applications (Hvenegaard et al., 2012).
• Antibacterial Properties : Novel synthetic approaches have led to the creation of compounds with potent inhibitory activity against a range of Gram-positive and Gram-negative bacteria, underscoring the chemical's relevance in antibiotic research (Krishnamurthy et al., 2011).

Advanced Material Science

• Derivatization Reagents for Chromatography : The compound has been utilized to develop new sulfonate reagents for analytical derivatization in liquid chromatography, enhancing detection sensitivity and facilitating the removal of excess reagent post-derivatization (Wu et al., 1997).